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Compound of Interest

Compound Name: Cyclopentyl chloroformate

Cat. No.: B104702

Technical Guide: Cyclopentyl Chloroformate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cyclopentyl chloroformate, a key
reagent in organic synthesis, particularly in the development of pharmaceuticals. This
document outlines its fundamental chemical properties and a detailed experimental protocol for
its synthesis.

Core Chemical Properties

Cyclopentyl chloroformate is a versatile chemical intermediate used in the synthesis of more
complex molecules.[1] Its primary application includes its role in the creation of peptidomimetic
Hepatitis C protease inhibitors, which are vital for developing antiviral therapies.[1][2]

Quantitative Data Summary

The fundamental quantitative data for cyclopentyl chloroformate are summarized in the table
below for easy reference.
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Property Value Source
PubChem|[3], ChemBK]2],
Molecular Formula CeHoCIO2 o
CymitQuimica[4], SCBTI[5]
] PubChem|[3], ChemBK]2],
Molecular Weight 148.59 g/mol o
CymitQuimica[4], SCBTI[5]
PubChem|[3], ChemBK]2],
CAS Number 50715-28-1 o
CymitQuimica[4], SCBTI[5]
Appearance Brown liquid CymitQuimica[4]
Boiling Point 69.0-70.5 °C (at 25 Torr) ChemBK]2]
Flash Point 66.7°C ChemBK]|2]
Purity =298% SCBT[5]

Experimental Protocol: Synthesis of Cyclopentyl

Chloroformate

This section details a common laboratory procedure for the synthesis of cyclopentyl

chloroformate from cyclopentanol and triphosgene.[6]

Materials:

Anhydrous ether (100 mL)

Brine (60 mL)

Anhydrous sodium sulfate

Cyclopentanol (10.9 mL, 120 mmol)
Pyridine (10.7 mL, 132 mmol)

Triphosgene (11.87 g, 40.0 mmol)

1.0 N HCI aqueous solution (110 mL)
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Procedure:
e A solution of triphosgene in anhydrous ether (100 mL) is cooled to -70 °C.

o A mixed solution of cyclopentanol and pyridine is added slowly and dropwise to the
triphosgene solution.

e The reaction mixture is stirred continuously for 1 hour at -70 °C.

o The mixture is then removed from the low-temperature bath and stirring is continued at room
temperature for an additional 1.5 hours.

 Acidification is performed by adding 1.0 N HCI aqueous solution (110 mL).

e The organic phase is separated, washed with brine (60 mL), and dried over anhydrous
sodium sulfate.

e The solvent is removed by distillation under reduced pressure to yield cyclopentyl
chloroformate.[6]

Visualizations

Synthesis Workflow of Cyclopentyl Chloroformate

The following diagram illustrates the key steps in the synthesis of cyclopentyl chloroformate.
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Caption: Workflow for the synthesis of cyclopentyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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